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Compound of Interest

Compound Name: Yoshimulactone Green (YLG)

CAS No.: 1807549-00-3

Cat. No.: B1495196

Get Quote

For: Researchers, scientists, and drug development professionals in plant biology and

chemical biology.

Introduction: Unveiling the Role of Strigolactones
Strigolactones (SLs) are a class of carotenoid-derived phytohormones that play pivotal roles in

regulating multiple aspects of plant development, including shoot branching, root architecture,

and secondary growth.[1][2][3] Beyond their endogenous functions, SLs act as crucial signaling

molecules in the rhizosphere, mediating interactions with symbiotic arbuscular mycorrhizal

fungi and parasitic weeds.[2][4][5] The multifaceted roles of SLs in optimizing plant growth and

response to environmental cues have made them an attractive target for agricultural

innovation.[3][6] However, understanding the precise spatiotemporal dynamics of SL perception

within living tissues has been a significant challenge. Fluorescent biosensors are emerging as

indispensable tools for tracking such dynamics with high resolution in a minimally invasive

manner.[7][8][9]
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This application note provides a detailed guide to the use of Yoshimulactone Green (YLG), a
profluorescent probe, for the live-cell imaging of SL perception.[6][10][11] We will delve into the

mechanism of YLG, provide a comprehensive, step-by-step protocol for its application in plant

cells, and offer insights into data acquisition and interpretation, alongside troubleshooting

advice.

The Yoshimulactone Green (YLG) Probe:
Mechanism of Action
Yoshimulactone Green is a cleverly designed chemical tool that acts as a "turn-on" fluorescent

sensor for SL receptor activity.[6][12] Structurally, it consists of a fluorescein moiety linked to

the characteristic D-ring found in strigolactones.[10][11] In its native state, YLG is non-

fluorescent. The fluorescence is quenched by the molecular structure.

The key to YLG's function lies in the activity of the SL receptor, an α/β-hydrolase enzyme such

as DWARF14 (D14).[1][3][5] Upon binding to the active site of the receptor, the D-ring of YLG is

hydrolyzed. This cleavage event releases the fluorescein molecule, which then becomes highly

fluorescent.[10][11][12] The intensity of the green fluorescence is therefore directly proportional

to the rate of hydrolysis by the SL receptor, providing a real-time readout of receptor activity

and, by extension, SL perception within the cell.[13]

This mechanism allows researchers to visualize where and when SL signaling is active at a

subcellular level, offering unprecedented insights into hormone dynamics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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